Cas no 90031-03-1 (methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride)

• Product Name: methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride
• CAS No: 90031-03-1
• MF: C₆H₁₁Cl₂N₃O₂
• MW: 228.076439142227
• CID: 5560940
• PubChem ID: 153627941
• Update Time: 2025-07-19

methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37380741
• 90031-03-1
• SCHEMBL23038345
• methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride

• Inchi： 1S/C6H9N3O2.2ClH/c1-11-6(10)5(7)4-2-8-3-9-4;;/h2-3,5H,7H2,1H3,(H,8,9);2*1H
• InChI Key： SFTAKVWJFKTFAC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C(C1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 227.0228320g/mol
• Monoisotopic Mass: 227.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride

Methyl 2-Amino-2-(1H-Imidazol-4-yl)acetate Dihydrochloride: An Overview of CAS No. 90031-03-1

Methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride (CAS No. 90031-03-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl glycinate imidazole dihydrochloride, is a derivative of glycine and imidazole, two fundamental building blocks in biochemistry. Its unique structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular formula of methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride is C7H11N3O2·2HCl, and its molecular weight is approximately 229.64 g/mol. The compound exists as a white crystalline solid and is highly soluble in water, making it suitable for various aqueous-based reactions and formulations. Its solubility properties are particularly advantageous in pharmaceutical applications where aqueous solutions are often required.

Recent research has highlighted the potential of methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride in the development of novel drugs targeting specific biological pathways. For instance, studies have shown that this compound can act as a precursor for the synthesis of imidazole-based drugs, which are known for their antifungal, antiviral, and anti-inflammatory properties. Imidazole derivatives have been extensively studied for their ability to modulate various biological processes, including enzyme activity and receptor binding.

In the context of medicinal chemistry, methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride serves as a valuable starting material for the synthesis of more complex molecules. Its amino and carboxyl functionalities provide multiple points of reactivity, allowing chemists to introduce a wide range of functional groups through various chemical transformations. This versatility is crucial in the design and optimization of drug candidates with improved pharmacological profiles.

One notable application of methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride is in the development of histamine H3 receptor antagonists. Histamine H3 receptors are widely distributed in the central nervous system (CNS) and play a critical role in regulating neurotransmitter release and cognitive function. Compounds derived from methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride have shown promise in treating conditions such as narcolepsy, cognitive disorders, and schizophrenia by modulating histamine H3 receptor activity.

Clinical trials involving imidazole-based drugs have demonstrated their safety and efficacy in various therapeutic areas. For example, a recent Phase II clinical trial evaluated an imidazole derivative for its potential to improve cognitive function in patients with mild cognitive impairment (MCI). The results were promising, showing significant improvements in cognitive performance without major adverse effects.

Beyond its pharmaceutical applications, methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride has also found use in analytical chemistry and materials science. In analytical chemistry, it serves as a standard reference material for the calibration of analytical instruments due to its well-defined chemical structure and high purity. In materials science, the compound has been explored for its potential to form coordination complexes with metal ions, which can be used in the development of new materials with unique properties.

The synthesis of methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride typically involves several steps, including the formation of an intermediate imine followed by reduction to the desired amine product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of methyl glycinate hydrochloride with imidazole in the presence of a base such as sodium hydride or potassium tert-butoxide.

In conclusion, methyl 2-amino-2-(1H-imidazol-4-yl)acetate dihydrochloride (CAS No. 90031-03-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and properties make it an essential component in the development of novel drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.